Cas no 2416230-13-0 (2-Cyclopropylpent-4-yn-1-amine)

• Product Name: 2-Cyclopropylpent-4-yn-1-amine
• CAS No: 2416230-13-0
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 6058709
• PubChem ID: 146155394
• Update Time: 2025-10-30

2-Cyclopropylpent-4-yn-1-amine Chemical and Physical Properties

Names and Identifiers

• 2416230-13-0
• 2-Cyclopropylpent-4-yn-1-amine
• EN300-7494542

• Inchi： 1S/C8H13N/c1-2-3-8(6-9)7-4-5-7/h1,7-8H,3-6,9H2
• InChI Key： NKVPAUOOQWEWJF-UHFFFAOYSA-N
• SMILES： NCC(CC#C)C1CC1

Computed Properties

• Exact Mass: 123.104799419g/mol
• Monoisotopic Mass: 123.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26Ų

Additional information on 2-Cyclopropylpent-4-yn-1-amine

Introduction to 2-Cyclopropylpent-4-yn-1-amine (CAS No. 2416230-13-0)

2-Cyclopropylpent-4-yn-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2416230-13-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives, characterized by its unique structural features, which include a cyclopropyl group and a terminal alkyne functionality. The presence of these structural motifs not only contributes to its distinct chemical properties but also opens up diverse possibilities for its application in drug discovery and synthesis.

The molecular structure of 2-Cyclopropylpent-4-yn-1-amine consists of a pentyl chain terminated by an alkyne group at the 4-position, with an amine substituent at the 1-position. The cyclopropyl ring introduces steric and electronic effects that can influence the compound's reactivity and biological activity. Such structural elements are often exploited in medicinal chemistry to modulate binding interactions with biological targets, thereby enhancing pharmacological efficacy.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds and their derivatives due to their potential therapeutic applications. The 2-Cyclopropylpent-4-yn-1-amine structure, with its combination of cycloalkyl and alkyne moieties, aligns well with this trend. Research has demonstrated that such compounds can serve as valuable scaffolds for designing molecules with improved pharmacokinetic profiles and reduced toxicity.

One of the most compelling aspects of 2-Cyclopropylpent-4-yn-1-amine is its utility as a building block in synthetic chemistry. The alkyne functionality allows for further functionalization through various reactions such as hydroamination, cross-coupling, and cyclization, enabling the construction of more complex molecular architectures. These synthetic pathways are particularly relevant in the context of developing new therapeutic agents, where modular construction approaches are highly valued for their flexibility and efficiency.

Recent studies have highlighted the importance of 2-Cyclopropylpent-4-yn-1-amine in the development of small-molecule inhibitors targeting specific biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression. The cyclopropyl group, in particular, has been identified as a key feature contributing to binding affinity and selectivity, making it an attractive moiety for drug design.

The pharmacological potential of 2-Cyclopropylpent-4-yn-1-amine has also been explored in preclinical models. Initial studies suggest that this compound exhibits moderate solubility and bioavailability, which are critical factors for its translation to clinical use. Furthermore, its ability to interact with biological targets without significant off-target effects makes it a promising candidate for further development.

From a synthetic perspective, 2-Cyclopropylpent-4-yn-1-amine can be synthesized through multiple routes, each offering distinct advantages depending on the desired scale and purity requirements. Common methods include the reaction of cyclopropylmagnesium bromide with propargyl halides or the palladium-catalyzed coupling of cyclopropylboronic acids with propargyl halides. These synthetic strategies leverage well-established transition-metal catalysis techniques, ensuring high yields and selectivity.

The versatility of 2-Cyclopropylpent-4-yn-1-amine extends beyond its role as a mere intermediate in drug synthesis. It has also been utilized in materials science and polymer chemistry due to its ability to introduce unique functional groups into larger molecular frameworks. This dual applicability underscores the compound's broad utility across multiple scientific disciplines.

In conclusion, 2-Cyclopropylpent-4-yn-1-amine (CAS No. 2416230-13-0) represents a fascinating compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features, coupled with its synthetic versatility, make it a valuable asset for chemists and biologists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.